Cas no 25615-38-7 (Arg-Trp)

• Product Name: Arg-Trp
• CAS No: 25615-38-7
• MF: C₁₇H₂₄N₆O₃
• MW: 360.410862922668
• CID: 913923
• PubChem ID: 7009653
• Update Time: 2025-04-23

Arg-Trp Chemical and Physical Properties

Names and Identifiers

• h-arg-trp-oh hydrochloride salt
• (2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• Arg-Trp
• H-Arg-Trp-OH
• L-ARG-TRP SALT
• Arginyl-Tryptophan
• Arginyltryptophane
• L-arginyl-L-tryptophan
• L-Arg-L-Trp
• L-Tryptophan,L-arginyl
• N-L-Arginyl-L-tryptophan
• arginyltryptophan
• Q27144137
• SCHEMBL5326395
• BDBM50407441
• Arginine-Tryptophan dipeptide
• Arginine Tryptophan dipeptide
• RW dipeptide
• CHEMBL91160
• R-W Dipeptide
• RW
• CHEBI:73821
• DTXSID00426569
• 25615-38-7
• DA-53841
• (2S)-2-(((2S)-2-amino-5-(diaminomethylideneamino)pentanoyl)amino)-3-(1H-indol-3-yl)propanoic acid
• N-Arginyltryptophan

• MDL： MFCD00081001
• Inchi： 1S/C17H24N6O3/c18-12(5-3-7-21-17(19)20)15(24)23-14(16(25)26)8-10-9-22-13-6-2-1-4-11(10)13/h1-2,4,6,9,12,14,22H,3,5,7-8,18H2,(H,23,24)(H,25,26)(H4,19,20,21)/t12-,14-/m0/s1
• InChI Key： QADCERNTBWTXFV-JSGCOSHPSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)N)N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16800
• Monoisotopic Mass: 360.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.46
• PSA: 170.11000
• LogP: 2.95450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Arg-Trp

H-Arg-Trp-OH Hydrochloride Salt: A Comprehensive Overview

The compound H-Arg-Trp-OH hydrochloride salt (CAS No. 25615-38-7) is a synthetic amino acid derivative that has garnered significant attention in the field of biomedicine due to its unique properties and potential applications. This compound is primarily composed of two key components: H-Arg-Trp-OH, which stands for N-Hydroxy-N'-(2-aminoethyl)-L-tyrosine, and a hydrochloride salt that enhances its solubility and stability in aqueous solutions.

Recent studies have highlighted the importance of amino acid derivatives in various biomedical applications. The combination of Arginine (Arg) and Tryptophan (Trp) residues in this compound makes it particularly interesting for researchers exploring peptide chemistry and bioactive molecules. These amino acids are known to play crucial roles in protein structure and function, and their incorporation into synthetic compounds like H-Arg-Trp-OH hydrochloride salt opens up new avenues for drug discovery and development.

One of the most promising applications of H-Arg-Trp-OH hydrochloride salt lies in its potential to act as a bioactive agent. Research has shown that this compound can modulate cellular signaling pathways, making it a valuable tool in investigating diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its ability to interact with specific receptors and enzymes, thereby offering therapeutic targets for conditions like inflammation and oxidative stress.

Another area of interest is the compound's role in peptide synthesis. Due to its hydrochloride salt form, H-Arg-Trp-OH hydrochloride salt is highly soluble, which facilitates its use in solid-phase peptide synthesis (SPPS). This makes it an ideal candidate for researchers aiming to synthesize complex peptides with high efficiency and purity.

Furthermore, the compound's stability and bioavailability have been extensively studied. Recent advancements in drug delivery systems have focused on optimizing the properties of amino acid derivatives like H-Arg-Trp-OH hydrochloride salt to enhance their therapeutic efficacy. These studies have revealed that the hydrochloride salt form not only improves solubility but also enhances the compound's ability to cross biological membranes, making it a more effective drug candidate.

In conclusion, H-Arg-Trp-OH hydrochloride salt (CAS No. 25615-38-7) represents a significant advancement in the field of biomedical science. Its unique combination of amino acid residues and hydrochloride salt form positions it as a valuable tool for researchers and clinicians alike. As ongoing studies continue to uncover its potential applications, this compound is poised to play a pivotal role in the development of novel therapies and treatments.